Cas no 25957-23-7 (3-acetyl-6-methylpyridin-2(1H)-one)

• Product Name: 3-acetyl-6-methylpyridin-2(1H)-one
• CAS No: 25957-23-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD14553740
• CID: 2122857
• PubChem ID: 10920692
• Update Time: 2025-05-25

3-acetyl-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-6-methylpyridin-2(1H)-one
• SCHEMBL4513216
• AB84278
• 1-(2-HYDROXY-6-METHYLPYRIDIN-3-YL)ETHANONE
• 3-acetyl-6-methyl-1H-pyridin-2-one
• 25957-23-7
• DA-07596
• 3-acetyl-6-methyl-2(1H)-pyridinone
• IQTGEIJGILYRDG-UHFFFAOYSA-N
• CS-0112128
• F81625
• 3-acetyl-6-methyl-1,2-dihydropyridin-2-one

• MDL： MFCD14553740
• Inchi： 1S/C8H9NO2/c1-5-3-4-7(6(2)10)8(11)9-5/h3-4H,1-2H3,(H,9,11)
• InChI Key： IQTGEIJGILYRDG-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=CC=C(C)N1

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-6-methylpyridin-2(1H)-one

Chemical Profile of 3-acetyl-6-methylpyridin-2(1H)-one (CAS No. 25957-23-7)

3-acetyl-6-methylpyridin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 25957-23-7, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring containing nitrogen and oxygen atoms. The presence of both an acetyl group and a methyl substituent on the pyridinone ring imparts unique electronic and steric properties, making it a versatile scaffold for designing bioactive molecules.

The structural features of 3-acetyl-6-methylpyridin-2(1H)-one contribute to its potential as a pharmacophore in the development of novel therapeutic agents. The acetyl moiety can participate in hydrogen bonding interactions, while the methyl group can influence the compound's solubility and metabolic stability. These properties are particularly valuable in medicinal chemistry, where optimizing such interactions is crucial for achieving high binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridinone derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The acetyl group in 3-acetyl-6-methylpyridin-2(1H)-one has been shown to enhance binding to certain enzyme targets, while the methyl group can modulate receptor interactions. These findings suggest that this compound may serve as a valuable starting point for developing new drugs targeting neurological disorders, metabolic diseases, and other conditions.

One of the most compelling aspects of 3-acetyl-6-methylpyridin-2(1H)-one is its potential in the context of enzyme inhibition. Preliminary computational studies have indicated that this compound can interact with active sites of various enzymes involved in critical biological pathways. For instance, modifications to the acetyl group have been found to improve binding affinity to serine proteases, which are implicated in inflammatory responses and cancer progression. Similarly, alterations to the methyl substituent have shown promise in enhancing interactions with kinase enzymes, which play key roles in cell signaling and proliferation.

The synthesis of 3-acetyl-6-methylpyridin-2(1H)-one has also been optimized to ensure scalability and cost-effectiveness for pharmaceutical applications. Modern synthetic methodologies have enabled the production of this compound with high purity and yield, making it feasible for further development as an intermediate or lead compound. Advances in green chemistry have further refined these processes, reducing waste and energy consumption while maintaining efficiency.

From a regulatory perspective, 3-acetyl-6-methylpyridin-2(1H)-one (CAS No. 25957-23-7) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling, storage, and transportation, facilitating its use in research and industrial settings without unnecessary regulatory burdens. However, standard laboratory safety protocols should always be followed when working with any chemical compound.

The future prospects for 3-acetyl-6-methylpyridin-2(1H)-one are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological profiles. Additionally, computational modeling techniques are being employed to predict new analogs with improved bioavailability and reduced side effects.

In conclusion,3-acetyl-6-methylpyridin-2(1H)-one represents a significant compound in medicinal chemistry due to its structural versatility and potential biological activities. Its unique combination of functional groups makes it an attractive scaffold for drug development, particularly in addressing complex diseases such as cancer and neurodegenerative disorders. As research continues to uncover new applications for this molecule,3-acetyl-6-methylpyridin-2(1H)-one (CAS No. 25957-23-7) is poised to play an important role in shaping the future of therapeutic innovation.